Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate)
Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate)
AMI-1 is a potent and selective arginine methyltransferase inhibitor, is also a potent scavenger of NADPH-oxidase-derived superoxide. AMI-1 can modulate nuclear receptor-regulated transcription from estrogen and androgen response elements.
Brand Name:
Vulcanchem
CAS No.:
20324-87-2
VCID:
VC0518453
InChI:
InChI=1S/C21H16N2O9S2.2Na/c24-19-9-15(33(27,28)29)7-11-5-13(1-3-17(11)19)22-21(26)23-14-2-4-18-12(6-14)8-16(10-20(18)25)34(30,31)32;;/h1-10,24-25H,(H2,22,23,26)(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
SMILES:
C1=CC2=C(C=C(C=C2C=C1NC(=O)NC3=CC4=CC(=CC(=C4C=C3)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
Molecular Formula:
C21H14N2Na2O9S2
Molecular Weight:
548.5 g/mol
Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate)
CAS No.: 20324-87-2
Inhibitors
VCID: VC0518453
Molecular Formula: C21H14N2Na2O9S2
Molecular Weight: 548.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 20324-87-2 |
---|---|
Product Name | Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate) |
Molecular Formula | C21H14N2Na2O9S2 |
Molecular Weight | 548.5 g/mol |
IUPAC Name | disodium;4-hydroxy-7-[(5-hydroxy-7-sulfonatonaphthalen-2-yl)carbamoylamino]naphthalene-2-sulfonate |
Standard InChI | InChI=1S/C21H16N2O9S2.2Na/c24-19-9-15(33(27,28)29)7-11-5-13(1-3-17(11)19)22-21(26)23-14-2-4-18-12(6-14)8-16(10-20(18)25)34(30,31)32;;/h1-10,24-25H,(H2,22,23,26)(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2 |
Standard InChIKey | MOUNHKKCIGVIDI-UHFFFAOYSA-L |
SMILES | C1=CC2=C(C=C(C=C2C=C1NC(=O)NC3=CC4=CC(=CC(=C4C=C3)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+] |
Canonical SMILES | C1=CC2=C(C=C(C=C2C=C1NC(=O)NC3=CC4=CC(=CC(=C4C=C3)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+] |
Appearance | Solid powder |
Physical Description | DryPowde |
Description | AMI-1 is a potent and selective arginine methyltransferase inhibitor, is also a potent scavenger of NADPH-oxidase-derived superoxide. AMI-1 can modulate nuclear receptor-regulated transcription from estrogen and androgen response elements. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AMI-1; AMI 1; AMI1; AMI-1 disodium salt. |
Reference | 1: Castellano S, Milite C, Ragno R, Simeoni S, Mai A, Limongelli V, Novellino E, 2: Chen F, Fulton DJ. An inhibitor of protein arginine methyltransferases, |
PubChem Compound | 88489 |
Last Modified | Nov 11 2021 |
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